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Compound of Interest

Compound Name:
5-Chloro-2-

(trifluoromethoxy)cinnamic acid

CAS No.: 1092461-22-7

Cat. No.: B1425904

Get Quote

Executive Summary: Immediate Action Protocol
5-Chloro-2-(trifluoromethoxy)cinnamic acid (CAS 1092461-22-7) is a halogenated organic

acid. Improper disposal poses significant environmental risks due to the potential formation of

hydrogen fluoride (HF) and hydrogen chloride (HCl) during combustion, as well as the

persistence of fluorinated organic compounds in the environment.

Core Directive: This compound must NEVER be disposed of in:

General trash (Municipal Solid Waste).

Drain/Sewer systems.

Non-halogenated organic solvent waste streams (e.g., Acetone, Methanol waste).

Correct Disposal Stream:Halogenated Organic Waste (Solid or Liquid).

Chemical Identity & Hazard Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1425904#bc-rfq
https://www.benchchem.com/product/b1425904/docs?utm_src=pdf-body#proper-disposal-procedures-for-5-chloro-2-trifluoromethoxy-cinnamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling waste, verify the chemical identity to ensure compatibility with waste streams.

Property Data

Chemical Name 5-Chloro-2-(trifluoromethoxy)cinnamic acid

CAS Number 1092461-22-7

Molecular Formula C₁₀H₆ClF₃O₃

Molecular Weight 266.60 g/mol

Physical State Solid (typically white to off-white powder)

Acidity (pKa) ~4.5 (Estimated for cinnamic acid derivatives)

Solubility
Soluble in organic solvents (DMSO, Methanol,

DCM); poorly soluble in water.

Hazard Classification (GHS)
Based on structural analogs and functional group analysis:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[2][3]

Pre-Disposal Segregation Strategy
Effective waste management relies on strict segregation at the source. Mixing halogenated

compounds with non-halogenated solvents significantly increases disposal costs and

complicates incineration processes.

The "Halogen Rule"
Because this molecule contains both Chlorine (Cl) and a Trifluoromethoxy group (-OCF₃), it is

classified strictly as Halogenated Waste.
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Why? When incinerated, the trifluoromethoxy group decomposes to release Hydrogen

Fluoride (HF), a highly corrosive gas that requires specialized scrubbers in the incinerator

stack. Standard non-halogenated waste incinerators may not be equipped to handle high

fluoride loads.

Compatibility Check
Acids: Compatible with other organic acid wastes.

Bases:DO NOT MIX directly with strong bases (e.g., NaOH, KOH) in a concentrated waste

container without controlled neutralization, as this will generate heat (exothermic reaction).

Oxidizers: Keep separate from strong oxidizers (e.g., Peroxides, Nitric Acid) to prevent

potential energetic reactions.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste
Applicable for: Expired shelf chemicals, excess solid reagent.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.

Primary Constituent: 5-Chloro-2-(trifluoromethoxy)cinnamic acid.[5][6][7][8]

Hazard Checkbox: Check "Toxic" and "Irritant".

Stream Name: "Solid Chemical Waste - Halogenated".

Packing: Transfer the solid carefully to avoid dust generation. If the original bottle is small

(<500g), you may dispose of the entire bottle within the waste container if permitted by local

EHS.

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/HPLC
Waste)
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Applicable for: Compound dissolved in solvents like Dichloromethane (DCM), DMSO, or

Methanol.

Solvent Identification: Determine the primary solvent.

Stream Selection:

If solvent is Halogenated (e.g., DCM): Pour into the Halogenated Solvent Waste carboy.

If solvent is Non-Halogenated (e.g., Methanol): Because the solute (the cinnamic acid

derivative) is halogenated, the ENTIRE mixture must now be treated as Halogenated

Waste.

pH Check: If the solution is highly acidic (pH < 2), consider neutralizing to pH 5-9 using a

dilute bicarbonate solution before adding to the organic waste carboy, unless your facility has

a specific "Acidic Organic Waste" stream.

Note: Most commercial waste haulers accept acidic organic waste, but neutralization

reduces risk of container corrosion.

Scenario C: Contaminated Debris
Applicable for: Gloves, weigh boats, paper towels.

Collection: Place items in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

Classification: Label as "Contaminated Debris - Halogenated".

Sharps: If contaminated needles or glass are present, they must go into a hard-walled

Sharps Container, not a soft bag.

Visualized Decision Workflow
The following diagram outlines the logical decision process for disposing of 5-Chloro-2-
(trifluoromethoxy)cinnamic acid to ensure compliance and safety.
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Waste Generation:
5-Chloro-2-(trifluoromethoxy)cinnamic acid

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution)

Place in HDPE/Glass Jar
Label: 'Solid Hazardous Waste'

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Mark as: HALOGENATED

DISPOSAL STREAM:
Halogenated Organic Waste

Yes

Direct Pour

No (e.g., MeOH, DMSO)

Contaminates Stream

Must segregate as
Halogenated due to solute

Click to download full resolution via product page

Figure 1: Decision tree for classifying and packaging waste containing 5-Chloro-2-
(trifluoromethoxy)cinnamic acid.

Emergency Response: Spill Management
In the event of a spill, rapid containment is necessary to prevent environmental release.

Evacuate & PPE: Ensure personnel are wearing nitrile gloves, lab coat, and safety goggles.

If dust is airborne, use an N95 or P100 respirator.
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Containment:

Solid Spill: Do not dry sweep if dust generation is likely. Cover with a wet paper towel or

use a HEPA vacuum designated for chemical cleanup.

Liquid Spill: Dike the spill with absorbent pillows or vermiculite.

Neutralization (Optional): If a large quantity of acidic solution is spilled, sprinkle sodium

bicarbonate (baking soda) over the spill until bubbling ceases.

Cleanup: Scoop material into a waste container. Label as "Spill Debris - Halogenated".

Decontamination: Wipe the surface with a soap and water solution.

Regulatory Compliance & Environmental Impact
RCRA (Resource Conservation and Recovery Act) - USA
While 5-Chloro-2-(trifluoromethoxy)cinnamic acid is not specifically P-listed or U-listed, it

must be characterized based on its properties:

Characteristic of Toxicity: If the waste stream contains halogenated solvents (like DCM), it

may carry the D001 (Ignitable) or F-listed waste codes.

Halogenated Organic Compounds (HOCs): Regulations often require HOCs to be

incinerated at specific temperatures (>1000°C) to ensure destruction of the C-F bonds and

capture of HF gas.

REACH (Registration, Evaluation, Authorisation and Restriction of
Chemicals) - EU
This compound contains a perfluorinated moiety (trifluoromethoxy). European regulations are

increasingly strict regarding PFAS and organofluorine compounds. Ensure disposal via a

certified high-temperature incineration facility to prevent persistence in soil/water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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